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Compound of Interest

Compound Name: Formamidine hydrochloride

Cat. No.: B031339 Get Quote

An In-depth Technical Guide on the Melting Point and Stability of Formamidine Hydrochloride

For researchers, scientists, and drug development professionals, a thorough understanding of

the physicochemical properties of a compound is paramount. Formamidine hydrochloride
(FACl), a compound of increasing interest in pharmaceuticals and materials science,

particularly in the synthesis of perovskite solar cells, requires precise characterization of its

melting point and stability to ensure proper handling, storage, and application.[1][2] This guide

provides a detailed overview of these critical parameters.

Physicochemical Properties
Formamidine hydrochloride is a white to off-white, crystalline solid.[1][2] It is known to be

hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][3] Its solubility in

ethanol is a notable characteristic, while its water solubility is described as leading to a nearly

transparent solution.[1][2]

Data Presentation
A summary of the key quantitative data for formamidine hydrochloride is presented below.
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Property Value Source(s)

CAS Number 6313-33-3 [1][4]

Molecular Formula CH₅ClN₂ [1][4][5]

Molecular Weight 80.52 g/mol [1][5]

Melting Point 79 - 87 °C [1][2][3][4][5][6][7]

Appearance White to off-white solid [1][2]

Solubility Soluble in Ethanol [1][2]

Sensitivity Hygroscopic [1][2][3]

Melting Point Determination
The melting point of a compound is a crucial indicator of its purity. For a pure crystalline solid,

the melting point is typically a sharp, well-defined temperature range of 0.5-1.0°C. Impurities

generally cause a depression and broadening of the melting range. The reported melting point

for formamidine hydrochloride is consistently in the range of 84-87 °C.[1][2][3][5][6][7]

Experimental Protocol: Capillary Melting Point
Determination
A standard method for determining the melting point of a solid like formamidine
hydrochloride involves using a melting point apparatus, such as a Mel-Temp or a Thiele tube.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp)

Capillary tubes (sealed at one end)

Formamidine hydrochloride sample, finely powdered

Spatula

Thermometer
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Procedure:

Sample Preparation: A small amount of the dry, finely powdered formamidine
hydrochloride is introduced into the open end of a capillary tube.[8][9] The tube is then

tapped gently to pack the solid into the sealed end, aiming for a sample height of about 3

mm.[8]

Apparatus Setup: The capillary tube is placed into the sample holder of the melting point

apparatus alongside a calibrated thermometer.

Rapid Determination (Optional): To find the approximate melting range, the sample can be

heated rapidly. This provides a preliminary range to guide a more precise measurement.

Accurate Determination: A fresh sample is prepared. The apparatus is heated to a

temperature about 10-15°C below the approximate melting point found in the rapid run.[10]

The heating rate is then slowed to 1-2°C per minute to ensure thermal equilibrium.[8]

Observation and Recording: The temperature at which the first drop of liquid appears (onset

of melting) and the temperature at which the entire solid has turned into a clear liquid

(completion of melting) are recorded. This range is the melting point of the sample.

Cooling and Repetition: The apparatus should be allowed to cool sufficiently before repeating

the measurement with a fresh sample to confirm the result.

Sample Preparation

Measurement
Result

Powder Sample Pack Capillary Tube
(3mm height)

Place in Apparatus Heat Rapidly
(Approx. MP)

Heat Slowly
(1-2°C/min)

Record T_onset and
T_completion

Melting Point
Range
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Click to download full resolution via product page

Caption: Workflow for Capillary Melting Point Determination.

Stability of Formamidine Hydrochloride
The stability of formamidine hydrochloride is influenced by temperature, moisture, pH, and

compatibility with other chemicals.

Thermal Stability
Formamidine hydrochloride requires storage at room temperature.[1][2] Studies on

formamidinium-based compounds, which are closely related, have shown that thermal

degradation can occur at elevated temperatures. For instance, thermal degradation products

can be observed at temperatures above 95°C.[11][12] The decomposition pathways are

complex and can lead to the formation of hydrogen cyanide (HCN), ammonia (NH₃), and sym-

triazine, which is a trimer of formamidine.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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